Cas no 24866-83-9 (2-(2,6-Dioxopiperidin-3-yl)acetic acid)
2-(2,6-Dioxopiperidin-3-yl)acetic acid is a versatile synthetic intermediate with notable applications in medicinal chemistry and pharmaceutical research. Its structure features a dioxopiperidine core linked to an acetic acid moiety, making it a valuable building block for the development of proteolysis-targeting chimeras (PROTACs) and other targeted protein degraders. The compound's reactive carboxyl group allows for efficient derivatization, enabling precise modifications for drug discovery. Its high purity and stability under standard conditions ensure reliable performance in synthetic workflows. Researchers value this compound for its role in constructing biologically active molecules, particularly in oncology and neurodegenerative disease research, where its scaffold is frequently utilized in the design of novel therapeutics.
24866-83-9 structure
Product Name:2-(2,6-Dioxopiperidin-3-yl)acetic acid
CAS No:24866-83-9
MF:C7H9NO4
MW:171.150662183762
MDL:MFCD31794943
CID:5612522
PubChem ID:115013816
Update Time:2025-06-06
2-(2,6-Dioxopiperidin-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 24866-83-9
- C(=O)(O)CC1C(=O)NC(CC1)=O
- EN300-3451857
- Z2732510166
- SCHEMBL19585667
- 2-(2,6-dioxopiperidin-3-yl)acetic acid
- 2-(2,6-Dioxopiperidin-3-yl)acetic acid
-
- MDL： MFCD31794943
- Inchi： 1S/C7H9NO4/c9-5-2-1-4(3-6(10)11)7(12)8-5/h4H,1-3H2,(H,10,11)(H,8,9,12)
- InChI Key： ODNHMNRAYLJHOH-UHFFFAOYSA-N
- SMILES： O=C1C(CC(=O)O)CCC(N1)=O
Computed Properties
- Exact Mass: 171.05315777g/mol
- Monoisotopic Mass: 171.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 83.5Ų
2-(2,6-Dioxopiperidin-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3451857-0.05g |
2-(2,6-dioxopiperidin-3-yl)acetic acid |
24866-83-9 | 95.0% | 0.05g |
$226.0 | 2025-03-18 | |
| Enamine | EN300-3451857-0.1g |
2-(2,6-dioxopiperidin-3-yl)acetic acid |
24866-83-9 | 95.0% | 0.1g |
$337.0 | 2025-03-18 | |
| Enamine | EN300-3451857-0.25g |
2-(2,6-dioxopiperidin-3-yl)acetic acid |
24866-83-9 | 95.0% | 0.25g |
$481.0 | 2025-03-18 | |
| Enamine | EN300-3451857-0.5g |
2-(2,6-dioxopiperidin-3-yl)acetic acid |
24866-83-9 | 95.0% | 0.5g |
$758.0 | 2025-03-18 | |
| Enamine | EN300-3451857-1.0g |
2-(2,6-dioxopiperidin-3-yl)acetic acid |
24866-83-9 | 95.0% | 1.0g |
$971.0 | 2025-03-18 | |
| Enamine | EN300-3451857-2.5g |
2-(2,6-dioxopiperidin-3-yl)acetic acid |
24866-83-9 | 95.0% | 2.5g |
$1903.0 | 2025-03-18 | |
| Enamine | EN300-3451857-5.0g |
2-(2,6-dioxopiperidin-3-yl)acetic acid |
24866-83-9 | 95.0% | 5.0g |
$2816.0 | 2025-03-18 | |
| Enamine | EN300-3451857-10.0g |
2-(2,6-dioxopiperidin-3-yl)acetic acid |
24866-83-9 | 95.0% | 10.0g |
$4176.0 | 2025-03-18 | |
| Enamine | EN300-3451857-1g |
2-(2,6-dioxopiperidin-3-yl)acetic acid |
24866-83-9 | 95% | 1g |
$971.0 | 2023-09-03 | |
| Enamine | EN300-3451857-5g |
2-(2,6-dioxopiperidin-3-yl)acetic acid |
24866-83-9 | 95% | 5g |
$2816.0 | 2023-09-03 |
2-(2,6-Dioxopiperidin-3-yl)acetic acid Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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